Cas no 823791-63-5 (Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)-)

• Product Name: Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)-
• CAS No: 823791-63-5
• MF: C₉H₂ClF₆NO
• MW: 289.561702251434
• CID: 693316
• PubChem ID: 71418982
• Update Time: 2025-04-19

Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)-
• 2-chloro-1-isocyanato-3,5-bis(trifluoromethyl)benzene
• DTXSID00838264
• 823791-63-5
• JBGIAJUEBREQGI-UHFFFAOYSA-N

• Inchi： 1S/C9H2ClF6NO/c10-7-5(9(14,15)16)1-4(8(11,12)13)2-6(7)17-3-18/h1-2H
• InChI Key： JBGIAJUEBREQGI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)(F)F)C=C1C(F)(F)F)N=C=O

Computed Properties

• Exact Mass: 288.9729104g/mol
• Monoisotopic Mass: 288.9729104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.4Ų